![molecular formula C16H17N3S2 B456546 3-(4-ethyl-5-methyl-3-thiophenyl)-4-(phenylmethyl)-1H-1,2,4-triazole-5-thione](/img/structure/B456546.png)
3-(4-ethyl-5-methyl-3-thiophenyl)-4-(phenylmethyl)-1H-1,2,4-triazole-5-thione
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Overview
Description
3-(4-ethyl-5-methyl-3-thiophenyl)-4-(phenylmethyl)-1H-1,2,4-triazole-5-thione is a member of benzenes.
Scientific Research Applications
Antioxidative Activity
- Triazole-thione derivatives have been synthesized and studied for their antioxidative properties. For instance, N-[2-[5-(Butylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]ethyl]-4-methylaniline, a similar compound, exhibited significant antioxidant activity, surpassing the control antibiotic cefazolin (Tumosienė et al., 2014).
Anticancer Potential
- Triazole-3-thiol derivatives bearing a hydrazone moiety have been investigated for their cytotoxicity against various cancer cell lines. These compounds have shown particular efficacy against melanoma, breast, and pancreatic cancer spheroids, indicating potential as anticancer agents (Šermukšnytė et al., 2022).
Anti-inflammatory Activity
- Compounds similar to 1,2,4-triazole-5-thione have been synthesized and assessed for anti-inflammatory activity. Some of these compounds demonstrated notable efficacy in reducing inflammation (Tozkoparan et al., 2000).
Protective Effects Against Oxidative Stress
- Triazole-thione derivatives have been explored for their protective effects against ethanol-induced oxidative stress in mice. Certain compounds in this class have been effective in mitigating oxidative damage in liver and brain tissues (Aktay et al., 2005).
Antimicrobial and Pharmacological Properties
- New derivatives of 1,2,4-triazole have been synthesized and tested for their antimicrobial activities. Their effect on the central nervous system has also been examined, indicating diverse pharmacological applications (Popiołek et al., 2011).
Luminescent and Nonlinear Optical Properties
- Studies on triazole-thiones, including structural and photophysical analyses, have revealed significant insights into their luminescent and nonlinear optical properties, contributing to potential applications in material science (Nadeem et al., 2017).
Supramolecular Synthons Analysis
- Research on 1,2,4-triazole-3-thione compounds, focusing on their crystal structures, energetic features, and interaction energies, contributes to the understanding of their supramolecular synthons and potential applications in crystal engineering (Saeed et al., 2019).
properties
Molecular Formula |
C16H17N3S2 |
---|---|
Molecular Weight |
315.5g/mol |
IUPAC Name |
4-benzyl-3-(4-ethyl-5-methylthiophen-3-yl)-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C16H17N3S2/c1-3-13-11(2)21-10-14(13)15-17-18-16(20)19(15)9-12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3,(H,18,20) |
InChI Key |
UTHTVLYHARKYPZ-UHFFFAOYSA-N |
SMILES |
CCC1=C(SC=C1C2=NNC(=S)N2CC3=CC=CC=C3)C |
Canonical SMILES |
CCC1=C(SC=C1C2=NNC(=S)N2CC3=CC=CC=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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